Cas no 1241948-58-2 (5-Bromo-2,3-difluoro-4-(trimethylsilyl)benzoic acid)

• Product Name: 5-Bromo-2,3-difluoro-4-(trimethylsilyl)benzoic acid
• CAS No: 1241948-58-2
• MF: C₁₀H₁₁BrF₂O₂Si
• MW: 309.179450273514
• CID: 5078818
• Update Time: 2025-10-11

5-Bromo-2,3-difluoro-4-(trimethylsilyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,3-difluoro-4-(trimethylsilyl)benzoic acid
• Benzoic acid, 5-bromo-2,3-difluoro-4-(trimethylsilyl)-

• Inchi： 1S/C10H11BrF2O2Si/c1-16(2,3)9-6(11)4-5(10(14)15)7(12)8(9)13/h4H,1-3H3,(H,14,15)
• InChI Key： VYWXKBGZPJDKCK-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=C(C(=C1[Si](C)(C)C)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Topological Polar Surface Area: 37.3

Additional information on 5-Bromo-2,3-difluoro-4-(trimethylsilyl)benzoic acid

5-Bromo-2,3-difluoro-4-(trimethylsilyl)benzoic acid (CAS No. 1241948-58-2)

5-Bromo-2,3-difluoro-4-(trimethylsilyl)benzoic acid, also known by its CAS registry number CAS No. 1241948-58-2, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with bromine, fluorine, and a trimethylsilyl group. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound for research and industrial applications.

The synthesis of 5-Bromo-2,3-difluoro-4-(trimethylsilyl)benzoic acid involves advanced organic chemistry techniques, including multi-step synthesis and precise control over substitution patterns. Recent studies have highlighted the importance of such compounds in the development of novel materials with tailored electronic and optical properties. For instance, the presence of the trimethylsilyl group enhances the compound's stability under certain conditions, while the halogen substituents influence its reactivity and solubility.

In terms of applications, 5-Bromo-2,3-difluoro-4-(trimethylsilyl)benzoic acid has shown promise in the field of drug discovery. Its unique structure allows for potential interactions with biological targets, making it a candidate for further exploration in pharmacological studies. Additionally, this compound is being investigated for its role in the synthesis of advanced materials, such as organic semiconductors and functional polymers.

Recent research has also focused on the environmental impact and degradation pathways of CAS No. 1241948-58-2. Understanding its behavior in different environments is crucial for ensuring safe handling and disposal practices. Studies have shown that the compound exhibits moderate biodegradability under specific conditions, which aligns with current sustainability trends in chemical manufacturing.

The structural versatility of 5-Bromo-2,3-difluoro-4-(trimethylsilyl)benzoic acid makes it a valuable tool in academic research as well. Its use as a building block in organic synthesis has led to the creation of novel compounds with unprecedented properties. For example, researchers have successfully utilized this compound to synthesize highly fluorescent materials, which have potential applications in sensing and imaging technologies.

In conclusion, 5-Bromo-2,3-difluoro-4-(trimethylsilyl)benzoic acid (CAS No. 1241948-58-2) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and properties make it an invaluable asset in both research and industrial settings. As ongoing studies continue to uncover new possibilities for this compound, its significance in the field of organic chemistry is expected to grow further.